Cas no 1822960-56-4 (Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1822960-56-4
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6528834
• PubChem ID: 13682926
• Update Time: 2025-11-06

Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1822960-56-4
• EN300-7891903
• methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate

• Inchi： 1S/C8H10O4/c1-11-8(10)5-2-4-3-6(9)7(5)12-4/h4-5,7H,2-3H2,1H3
• InChI Key： IJBAQVMNOMNWTL-UHFFFAOYSA-N
• SMILES： O1C2C(CC1CC2C(=O)OC)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones

Additional information on Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate

Exploring Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS 1822960-56-4): A Versatile Bicyclic Ester in Modern Chemistry

The compound Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate (CAS 1822960-56-4) is a bicyclic ester with a unique structural framework that has garnered significant attention in synthetic and medicinal chemistry. Its 7-oxabicyclo[2.2.1]heptane core, combined with a methyl ester and ketone functional group, makes it a valuable intermediate for designing complex molecules. Researchers are increasingly exploring its applications in green chemistry, pharmaceutical synthesis, and material science, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most intriguing aspects of Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate is its role in asymmetric catalysis. The rigid bicyclic structure provides a chiral environment, which is highly sought after in the synthesis of enantiomerically pure compounds. This property is particularly relevant to the drug discovery sector, where chiral purity is critical for efficacy and safety. Recent studies have highlighted its potential in constructing heterocyclic scaffolds, a hot topic in AI-driven molecular design and computational chemistry.

From an industrial perspective, the scalability of CAS 1822960-56-4 is a key focus. Companies are investing in flow chemistry and continuous manufacturing to optimize its production, addressing the need for cost-effective and environmentally friendly methods. The compound’s compatibility with biocatalysis further enhances its appeal, as it aligns with the global shift toward biobased chemicals and circular economy principles.

In academic circles, Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate is often discussed in the context of click chemistry and multicomponent reactions. Its ability to participate in cycloaddition reactions makes it a versatile building block for polymer chemistry and nanomaterial development. These applications resonate with current trends in smart materials and 3D printing, where precision and functionality are paramount.

Safety and handling of CAS 1822960-56-4 are also frequently searched topics. While it is not classified as hazardous, proper laboratory practices and storage conditions are essential to maintain its stability. This underscores the importance of chemical safety education, a growing concern among early-career chemists and STEM educators.

Looking ahead, the demand for Methyl 6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylate is expected to rise, driven by its versatility and alignment with sustainable chemistry goals. Whether in academic research or industrial applications, this compound exemplifies the intersection of innovation and practicality in modern science.